Cas no 31146-98-2 (L-Lysine,N6,N6'-(1,10-dioxo-1,10-decanediyl)bis- (9CI))

• Product Name: L-Lysine,N6,N6'-(1,10-dioxo-1,10-decanediyl)bis- (9CI)
• CAS No: 31146-98-2
• MF: C₂₂H₄₂N₄O₆
• MW: 458.592086315155
• CID: 321987
• PubChem ID: 326261
• Update Time: 2025-04-19

L-Lysine,N6,N6'-(1,10-dioxo-1,10-decanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N6,N6'-(1,10-dioxo-1,10-decanediyl)bis- (9CI)
• 2-amino-6-[[10-[(5-amino-5-carboxypentyl)amino]-10-oxodecanoyl]amino]hexanoic acid
• NSC-297289
• DTXSID40315766
• NSC297289
• 31146-98-2

• Inchi： 1S/C22H42N4O6/c23-17(21(29)30)11-7-9-15-25-19(27)13-5-3-1-2-4-6-14-20(28)26-16-10-8-12-18(24)22(31)32/h17-18H,1-16,23-24H2,(H,25,27)(H,26,28)(H,29,30)(H,31,32)
• InChI Key： REOKYDMLWRVBHJ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC(NCCCCC(C(=O)O)N)=O)NCCCCC(C(=O)O)N

Computed Properties

• Exact Mass: 458.31066
• Monoisotopic Mass: 458.31043507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 21
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 184.84